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Compound of Interest

Compound Name: (R)-GSK866

Cat. No.: B15611628 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for researchers, scientists, and drug development professionals handling the potent research

compound (R)-GSK866. Given the absence of a publicly available specific Safety Data Sheet

(SDS), these recommendations are based on best practices for handling potent, reactive, and

poorly characterized chemical compounds in a laboratory setting. Adherence to these protocols

is essential to minimize exposure risk and ensure a safe research environment.

Essential Safety and Operational Plans
(R)-GSK866 is identified as a selective glucocorticoid receptor agonist, and some analogs

possess cysteine-reactive "warheads," suggesting the potential for high potency and reactivity.

Therefore, a comprehensive risk assessment should be conducted before any handling. All

operations involving this compound must be performed within a certified chemical fume hood or

a glove box to mitigate inhalation exposure.

Personal Protective Equipment (PPE)
The following table outlines the minimum personal protective equipment required for handling

(R)-GSK866. The selection of PPE should be based on a thorough risk assessment of the

specific procedures to be performed.
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

N95/FFP3 respirator with a

face shield- Disposable solid-

front lab coat with tight-fitting

cuffs- Double nitrile gloves-

Safety goggles

High risk of aerosolization of

potent powder. Full respiratory

and eye protection is critical.

Double gloving provides an

additional barrier.

Solution Preparation and

Handling

- Chemical fume hood-

Standard lab coat- Nitrile

gloves- Safety glasses with

side shields

To prevent inhalation of vapors

and protect from splashes.

General Laboratory Operations
- Lab coat- Nitrile gloves-

Safety glasses

Standard laboratory practice to

protect against incidental

contact.

Engineering Controls
Control Measure Specification Purpose

Ventilation
Chemical Fume Hood or Glove

Box

To contain aerosols, dust, and

vapors, preventing inhalation

exposure.

Work Surfaces
Decontaminated before and

after use

To prevent cross-

contamination and accidental

exposure.

Spill Kit
Readily available and

appropriate for chemical spills

To ensure prompt and safe

cleanup of any accidental

releases.

Disposal Plan
The disposal of (R)-GSK866 and all contaminated materials must be managed as hazardous

chemical waste.[1][2][3] Improper disposal can lead to environmental contamination and pose a
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risk to public health.

Waste Stream Disposal Protocol Container Requirements

Unused/Expired (R)-GSK866

- Collect in a designated

hazardous waste container.-

Do not dispose of down the

drain or in regular trash.[1]-

Arrange for disposal through a

certified hazardous waste

vendor.

- Clearly labeled with

"Hazardous Waste" and the

chemical name.- Sealed and

compatible with the chemical.

Contaminated Labware (e.g.,

pipette tips, vials)

- Collect in a designated,

puncture-resistant container.

[4]- Label as "Hazardous

Waste" with the compound

name.

- Puncture-resistant and

sealable.

Contaminated PPE (e.g.,

gloves, lab coat)

- Doff carefully to avoid self-

contamination.- Place in a

sealed bag labeled as

hazardous waste.[4]

- Sealable plastic bag.

Aqueous Waste

- Collect in a sealed, labeled

container.- Do not mix with

other waste streams unless

compatibility is confirmed.[4]

- Clearly labeled with the

chemical name and

concentration.

Experimental Protocols
Due to the lack of a specific SDS for (R)-GSK866, a detailed experimental protocol cannot be

provided. However, a general Standard Operating Procedure (SOP) for handling a potent

powdered research chemical is outlined below. This SOP should be adapted to the specific

requirements of your experiment and institutional safety guidelines.

Standard Operating Procedure: Weighing and Solubilizing a Potent Research Compound

Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/715-reactive
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/product/b15611628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface within the fume hood.

Assemble all necessary equipment (e.g., analytical balance, spatulas, weighing paper,

vials, solvent, vortex mixer).

Don the appropriate PPE as specified in the table above.

Weighing:

Perform all weighing operations within the chemical fume hood.

Use a dedicated spatula for handling the compound.

Carefully transfer the desired amount of (R)-GSK866 onto weighing paper or directly into a

pre-tared vial.

Minimize the creation of dust.

Solubilization:

Add the desired solvent to the vial containing the weighed compound.

Seal the vial securely.

Use a vortex mixer to ensure complete dissolution.

Cleanup and Waste Disposal:

Decontaminate all equipment that came into contact with the compound.

Dispose of all contaminated materials (weighing paper, gloves, etc.) in the designated

hazardous waste container.

Clean the work surface thoroughly.

Documentation:
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Record all procedures, amounts used, and any observations in the laboratory notebook.

Workflow for Safe Handling and Disposal

Workflow for Safe Handling and Disposal of (R)-GSK866

Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Conduct Risk Assessment

Gather Materials & PPE

Prepare & Decontaminate Work Area

Weigh Compound in Fume Hood

Proceed with caution

Prepare Solution

Perform Experiment

Decontaminate Equipment

Decontaminate Work Area

Segregate Waste Streams

Label Waste Containers

Store Waste Securely

Dispose via Certified Vendor
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of (R)-GSK866.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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